Viscosity and molecular association. Part VI. Association of dihydric alcohols and phenols
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000092
Abstract
The physical properties of eleven alkanediols and two dihydric phenols have been determined, and their degrees of association estimated by an empirical relationship. The dependence on molecular structure of the apparent extent of association so deduced has been investigated, and the nature of the association complexes in the pure liquid state examined.
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